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Compound of Interest

Compound Name: Temephos-d12

Cat. No.: B15562944 Get Quote

An In-depth Technical Guide to Temephos-d12: Properties, Analysis, and Core Applications

This technical guide provides a comprehensive overview of Temephos-d12, a deuterated

isotopologue of the organophosphate larvicide Temephos. Designed for researchers, scientists,

and drug development professionals, this document details its chemical and physical

properties, its primary application as an internal standard in analytical chemistry, and the

mechanism of action of its non-labeled counterpart.

Core Compound Properties
Temephos-d12 is the deuterium-labeled version of Temephos.[1][2][3] It serves as an

invaluable tool in analytical methodologies, particularly in mass spectrometry-based

quantification, where it is used as an internal standard to ensure accuracy and precision.[3]

Quantitative Data Summary
The key quantitative properties of Temephos-d12 are summarized in the table below for easy

reference and comparison.
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Property Value

CAS Number 1219795-39-7[2][4][5]

Molecular Formula C₁₆H₈D₁₂O₆P₂S₃[2][4]

Molecular Weight 478.54 g/mol [1][2]

Accurate Mass 478.065

Synonyms
Temefos-d12, O,O,O',O'-Tetramethyl-d12 O,O'-

thiodi-p-phenylene bis(phosphorothioate)[3][4]

Purity >95%

Physical Format Neat or in solution[6][7]

Storage Temperature +4°C[7]

Unlabeled CAS No. 3383-96-8[4][7]

Mechanism of Action of Temephos
Temephos, the non-labeled parent compound, is a non-systemic organophosphate insecticide.

[6] Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) within

the central nervous system of insects.[1][6]

Normal Nerve Function: The neurotransmitter acetylcholine (ACh) is released at the synaptic

cleft to transmit a nerve impulse. AChE rapidly hydrolyzes ACh to terminate the signal.

Inhibition by Temephos: Temephos, or its active metabolite temephos-oxon, acts as an

irreversible inhibitor of AChE by phosphorylating the serine hydroxyl group at the enzyme's

active site.[6]

Consequence: This inactivation leads to an accumulation of ACh in the synapse, causing

continuous nerve stimulation, which results in paralysis and ultimately death of the insect

larvae.[1][2][6]
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Sample Preparation

Instrumental Analysis

Data Processing

1. Water Sample
Collection (e.g., 1L)

2. Spiking with
Temephos-d12 (Internal Std.)

3. Solid-Phase Extraction (SPE)
(e.g., HLB cartridge)

4. Elution of Analytes

5. Concentration & Reconstitution
in appropriate solvent

6. Injection into
GC-MS or LC-MS/MS

7. Chromatographic
Separation

8. Mass Spectrometric
Detection (MRM/SIM)

9. Peak Integration for
Temephos & Temephos-d12

10. Calibration Curve
Generation

11. Quantification of
Temephos Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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